Cas no 1037206-46-4 (Benzene, 1,4-dibromo-2-(3-bromopropoxy)-)

• Product Name: Benzene, 1,4-dibromo-2-(3-bromopropoxy)-
• CAS No: 1037206-46-4
• MF: C₉H₉Br₃O
• MW: 372.879160642624
• CID: 4537924
• PubChem ID: 57432278
• Update Time: 2025-07-21

Benzene, 1,4-dibromo-2-(3-bromopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dibromo-2-(3-bromopropoxy)-
• 1,4-dibromo-2-(3-bromopropoxy)benzene
• SCHEMBL3520262
• 1037206-46-4
• DA-48174

• Inchi： 1S/C9H9Br3O/c10-4-1-5-13-9-6-7(11)2-3-8(9)12/h2-3,6H,1,4-5H2
• InChI Key： FDLGTXFFNWHIPY-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Br)C=C1OCCCBr

Computed Properties

• Exact Mass: 371.81830Da
• Monoisotopic Mass: 369.82035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1,4-dibromo-2-(3-bromopropoxy)-

Comprehensive Overview of Benzene, 1,4-dibromo-2-(3-bromopropoxy)- (CAS No. 1037206-46-4)

Benzene, 1,4-dibromo-2-(3-bromopropoxy)- (CAS No. 1037206-46-4) is a brominated aromatic compound with significant applications in organic synthesis and material science. Its unique structure, featuring multiple bromine substituents, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions, polymer modification, and pharmaceutical intermediates.

In recent years, the demand for brominated compounds like Benzene, 1,4-dibromo-2-(3-bromopropoxy)- has surged, driven by advancements in flame retardants and electronic materials. A common question in search engines is: "What are the uses of brominated benzene derivatives?" This compound’s role in synthesizing high-performance polymers and liquid crystals answers such queries, aligning with trends in sustainable material development.

The synthesis of CAS No. 1037206-46-4 involves selective bromination and etherification, often optimized for high yield and minimal byproducts. Analytical techniques like NMR spectroscopy and HPLC are critical for purity verification, a topic frequently searched by chemists. Its stability under controlled conditions makes it suitable for storage and handling in industrial settings, though proper safety protocols are emphasized in literature.

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In summary, Benzene, 1,4-dibromo-2-(3-bromopropoxy)- exemplifies the intersection of innovation and practical utility in chemistry. Its multifaceted roles—from industrial manufacturing to cutting-edge research—underscore its importance in addressing contemporary scientific challenges.